5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2090086-18-1, C₈H₇N₃O₂S, MW: 209.23) is a heterocyclic compound featuring a 1,2,3-triazole core substituted with a carboxylic acid group at position 4 and a 5-methylthiophen-2-yl moiety at position 3. This article provides a detailed comparison with structurally similar 1,2,3-triazole-4-carboxylic acid derivatives, emphasizing substituent effects, physicochemical properties, synthesis pathways, and biological activities.
Properties
Molecular Formula |
C8H7N3O2S |
|---|---|
Molecular Weight |
209.23 g/mol |
IUPAC Name |
5-(5-methylthiophen-2-yl)-2H-triazole-4-carboxylic acid |
InChI |
InChI=1S/C8H7N3O2S/c1-4-2-3-5(14-4)6-7(8(12)13)10-11-9-6/h2-3H,1H3,(H,12,13)(H,9,10,11) |
InChI Key |
GXUSBQBHVSQJDM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(S1)C2=NNN=C2C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid typically involves the cycloaddition reaction between an azide and an alkyne, known as the Huisgen 1,3-dipolar cycloaddition. This reaction is often catalyzed by copper (Cu(I)) to form the triazole ring. The thiophene derivative can be introduced through a coupling reaction with the appropriate boronic acid derivative.
Industrial Production Methods
Industrial production methods for this compound would likely involve large-scale cycloaddition reactions under controlled conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid can undergo various types of chemical reactions, including:
Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.
Reduction: The triazole ring can be reduced under specific conditions.
Substitution: Electrophilic substitution reactions can occur on the thiophene ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) can be used.
Substitution: Electrophilic reagents like bromine (Br₂) or chlorinating agents can be employed.
Major Products Formed
Oxidation: Sulfoxides or sulfones.
Reduction: Reduced triazole derivatives.
Substitution: Halogenated thiophene derivatives.
Scientific Research Applications
5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has several scientific research applications:
Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.
Biology: Investigated for its potential as an antimicrobial and anticancer agent.
Medicine: Explored for its therapeutic properties, including anti-inflammatory and anti-viral activities.
Industry: Utilized in the development of advanced materials, such as conductive polymers and organic semiconductors.
Mechanism of Action
The mechanism of action of 5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways:
Molecular Targets: Enzymes, receptors, and nucleic acids.
Pathways Involved: Inhibition of enzyme activity, modulation of receptor function, and interference with nucleic acid synthesis.
Comparison with Similar Compounds
Key Structural Features
The following table summarizes critical structural differences between the target compound and analogs:
Substituent Effects on Physicochemical Properties
Reactivity and Tautomerism
- Ring-Chain Tautomerism: Observed in 5-formyl derivatives (e.g., 20% cyclic hemiacetal form in DMSO), which may influence reactivity in further functionalization .
- Carboxylic Acid Reactivity: Used to form amides (e.g., antitumor carboxamides) or coordinate with metals (e.g., Co complexes in materials science) .
Anticancer Potential
- Thiazole- and CF₃-Substituted Derivatives: Exhibit significant growth inhibition in lung (NCI-H522) and melanoma (LOX IMVI) cell lines, attributed to zwitterionic properties or selective binding to targets like c-Met kinase .
- Carboxamide Derivatives: Enhanced activity compared to carboxylic acids due to improved cell permeability .
Biological Activity
5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2090086-18-1) is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. Triazole derivatives are known for their potential as pharmaceuticals, exhibiting a range of activities including anticancer, antibacterial, antifungal, and anti-inflammatory properties. This article focuses on the biological activity of this specific triazole derivative, highlighting key research findings and case studies.
Chemical Structure and Properties
The molecular formula of 5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is , with a molecular weight of 209.23 g/mol. The compound features a triazole ring fused with a thiophene moiety, which is significant for its biological activity.
Anticancer Activity
Research has indicated that various triazole derivatives exhibit anticancer properties. A study evaluated the anticancer activity of several 1,2,3-triazoles against different cancer cell lines using the National Cancer Institute's NCI60 panel. The results showed that some compounds demonstrated moderate activity against melanoma, colon, and breast cancer cell lines. Specifically, compounds with similar structural features to 5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid showed promising results in inhibiting cell growth in leukemia and renal cancer lines (Table 1) .
| Compound | Disease | Cell Line | Log GI50 |
|---|---|---|---|
| 25 | Colon Cancer | KM12 | -5.43 |
| Melanoma | SK-MEL-5 | -5.55 | |
| Ovarian Cancer | OVCAR-4 | -5.52 | |
| Renal Cancer | CAKI-1 | -5.33 | |
| Breast Cancer | BT-549 | -5.40 |
Xanthine Oxidase Inhibition
Another significant biological activity of triazole derivatives is their role as xanthine oxidase inhibitors. A related study synthesized various derivatives of triazole and evaluated their inhibitory effects on xanthine oxidase (XO). Among these compounds, derivatives similar to 5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid exhibited high potency in the submicromolar range. The compound's mechanism was further elucidated through molecular docking studies that revealed its binding mode at the active site of XO .
Case Study 1: Anticancer Screening
In a comprehensive study involving the synthesis of triazoles and their evaluation against cancer cell lines, it was found that compounds containing the triazole ring demonstrated selective cytotoxicity towards specific cancer types. The presence of substituents such as methyl or thiophene groups enhanced their activity against leukemia and solid tumors .
Case Study 2: Inhibitory Effects on Xanthine Oxidase
A series of experiments were conducted to assess the inhibitory effects of synthesized triazole derivatives on xanthine oxidase. The results indicated that certain derivatives not only inhibited XO effectively but also displayed favorable pharmacokinetic properties, making them suitable candidates for further development as therapeutic agents targeting gout and hyperuricemia .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
